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Compound of Interest

Compound Name: Methyl-d3 butyrate

Cat. No.: B15289514 Get Quote

An In-depth Technical Guide to Methyl-d3
Butyrate
For researchers, scientists, and professionals in drug development, understanding the

fundamental properties and applications of isotopically labeled compounds is paramount. This

guide provides a comprehensive overview of Methyl-d3 butyrate, a deuterated analog of

methyl butyrate, covering its chemical identity, synthesis, and potential experimental

applications.

Core Chemical Data
Methyl-d3 butyrate is a stable, isotopically labeled form of methyl butyrate where the three

hydrogen atoms of the methyl group are replaced with deuterium. This substitution provides a

distinct mass signature, making it a valuable tool in various analytical and research

applications.
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Property Value Citation

CAS Number 38666-81-8 [1]

Molecular Formula C5H7D3O2 [1]

Molecular Weight 105.15 g/mol [1]

Synonyms Trideuteriomethyl butanoate [2]

Unlabeled CAS 623-42-7 [2]

Synthesis of Methyl-d3 Butyrate
The synthesis of Methyl-d3 butyrate can be achieved through the reaction of methyl-d3

bromide with silver butyrate. This method results in a nearly quantitative yield of the desired

product.[1]

Experimental Protocol: Synthesis
A detailed experimental protocol for the synthesis of Methyl-d3 butyrate is outlined below,

based on established chemical literature.[1]

Preparation of Silver Butyrate:

Dissolve 40 g of n-butyric acid in 200 ml of water containing a sufficient amount of

aqueous ammonia for neutralization.

In a separate vessel, dissolve 37 g of silver nitrate in 400 ml of water.

Add the silver nitrate solution in small portions to the stirred butyric acid solution.

Recrystallize the resulting silver butyrate salt from boiling water.

Dry the crystals over phosphorus pentoxide in a vacuum desiccator and store in an amber

bottle.

Preparation of Methyl-d3 Bromide:
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Place 34.0 g (0.2 mole) of silver acetate-d3 in a 500 ml four-necked round-bottomed flask

equipped with a funnel, a thermometer, and a mechanical stirrer.

Slowly heat the reaction mixture to the boiling point and reflux for one to one and a half

hours while passing a current of dry nitrogen.

The crude product is then distilled on a vacuum line through ascarite to remove any

dissolved carbon dioxide and bromine.

Esterification:

The purified methyl-d3 bromide is then reacted with the prepared silver butyrate.

The resulting Methyl-d3 butyrate is isolated by attaching the opened reaction tube to a

Stock trap cooled in liquid nitrogen on a vacuum manifold and evacuating to a pressure of

0.1 mm.
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Caption: Workflow for the synthesis of Methyl-d3 butyrate.

Applications in Research
While specific experimental protocols for Methyl-d3 butyrate are not extensively detailed in

publicly available literature, the use of its non-labeled counterpart, butyrate, is well-

documented, particularly in studies related to gut health and immunology. Researchers can

adapt these protocols by substituting standard butyrate with Methyl-d3 butyrate for tracer

studies and metabolic flux analysis.

General Experimental Protocol: Cell Culture Treatment
This protocol provides a general guideline for treating cultured cells with butyrate, which can be

adapted for Methyl-d3 butyrate.

Cell Seeding: Plate cells (e.g., Caco-2 intestinal epithelial cells) in appropriate culture

vessels and allow them to adhere and grow to the desired confluency.

Preparation of Butyrate Solution: Prepare a stock solution of sodium butyrate (or Methyl-d3
butyrate) in a suitable solvent (e.g., sterile water or PBS).

Treatment:

For studies investigating the synergistic effects with other compounds like 1,25-

dihydroxyvitamin D3 (1,25D3), cells can be pre-treated with one compound before the

addition of the other.

A typical treatment regimen might involve treating cells with butyrate at concentrations

ranging from 20 to 100 mg/kg (in animal models, which can be translated to appropriate

molar concentrations for in vitro work).[3]

Incubate the cells for a specified period (e.g., 48 to 72 hours) at 37°C in a humidified

incubator.[3]

Downstream Analysis: Following treatment, cells can be harvested for various analyses,

including:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8533643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8533643/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNA extraction and quantitative real-time PCR (RT-PCR): To analyze the gene expression

of target genes, such as cytokines and antimicrobial peptides.[3]

Protein analysis: Western blotting or ELISA to determine the protein levels of interest.

Metabolomic analysis: Mass spectrometry-based techniques to trace the metabolic fate of

the deuterated butyrate.
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Caption: General workflow for a cell-based experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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